Cas no 2138513-85-4 (4-cyclopropyl-N-(2-methylbutyl)oxolan-3-amine)

• Product Name: 4-cyclopropyl-N-(2-methylbutyl)oxolan-3-amine
• CAS No: 2138513-85-4
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5907203
• PubChem ID: 165476786
• Update Time: 2025-10-31

4-cyclopropyl-N-(2-methylbutyl)oxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 2138513-85-4
• EN300-840237
• 4-cyclopropyl-N-(2-methylbutyl)oxolan-3-amine

• Inchi： 1S/C12H23NO/c1-3-9(2)6-13-12-8-14-7-11(12)10-4-5-10/h9-13H,3-8H2,1-2H3
• InChI Key： NPLCHRJSNYLWCN-UHFFFAOYSA-N
• SMILES： O1CC(C(C1)C1CC1)NCC(C)CC

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-cyclopropyl-N-(2-methylbutyl)oxolan-3-amine

Introduction to 4-cyclopropyl-N-(2-methylbutyl)oxolan-3-amine (CAS No. 2138513-85-4)

4-cyclopropyl-N-(2-methylbutyl)oxolan-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2138513-85-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxolaneamine class, characterized by its cyclic structure incorporating an amine functional group and an oxygen atom within a five-membered ring. The presence of a cyclopropyl substituent and a 2-methylbutyl side chain contributes to its unique physicochemical properties, making it a promising candidate for further exploration in drug discovery and development.

The structural features of 4-cyclopropyl-N-(2-methylbutyl)oxolan-3-amine make it an intriguing molecule for medicinal chemists. The cyclopropyl group, known for its rigid three-membered ring structure, can enhance metabolic stability and binding affinity, while the 2-methylbutyl chain introduces bulkiness that may influence pharmacokinetic profiles. These attributes are particularly valuable in the design of small-molecule inhibitors targeting enzymes or receptors involved in critical biological pathways.

In recent years, there has been growing interest in oxolane derivatives due to their versatile biological activities. Studies have demonstrated that oxolane-based compounds can exhibit properties such as kinase inhibition, anti-inflammatory effects, and antimicrobial activity. The amine functionality in 4-cyclopropyl-N-(2-methylbutyl)oxolan-3-amine further expands its potential applications, as amines are common motifs in bioactive molecules, facilitating interactions with biological targets.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research suggests that modifications to the oxolane core can lead to enhanced binding affinity and selectivity for therapeutic targets. For instance, studies have shown that analogs of this compound may interact with specific proteases or kinases implicated in diseases such as cancer and neurodegeneration. The cyclopropyl moiety, in particular, has been identified as a key structural element that can improve drug-like properties, including solubility and cell permeability.

The synthesis of 4-cyclopropyl-N-(2-methylbutyl)oxolan-3-amine presents both challenges and opportunities for synthetic chemists. The construction of the oxolane ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, introducing the 2-methylbutyl group necessitates careful consideration of reaction pathways to avoid unwanted side products. Advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one with greater efficiency and scalability.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding potential of 4-cyclopropyl-N-(2-methylbutyl)oxolan-3-amine to various biological targets. These studies have revealed promising interactions with enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are aberrantly activated in many diseases. The ability to predict binding affinities computationally allows researchers to prioritize compounds for experimental validation, streamlining the drug discovery process.

The pharmacokinetic profile of 4-cyclopropyl-N-(2-methylbutyl)oxolan-3-amine is another critical area of investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be carefully evaluated to determine its suitability for therapeutic use. Preliminary data suggest that this compound exhibits reasonable oral bioavailability and moderate metabolic stability, although further studies are needed to fully characterize its pharmacokinetic behavior.

In conclusion, 4-cyclopropyl-N-(2-methylbutyl)oxolan-3-amine (CAS No. 2138513-85-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing complex medical challenges.